Cas no 142780-04-9 (Pyrazineethanol, 5,6-dimethyl- (9CI))

• Product name: Pyrazineethanol, 5,6-dimethyl- (9CI)
• CAS No: 142780-04-9
• MF: C₈H₁₂N₂O
• MW: 152.19368
• CID: 903472
• PubChem ID: 23219129

Pyrazineethanol, 5,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazineethanol, 5,6-dimethyl- (9CI)
• 5,6-DIMETHYL-PYRAZINEETHANOL
• 2-(5,6-dimethylpyrazin-2-yl)ethanol
• 3-ETHYL-2,5-DIMETHYL-PYRAZINE-1-OXIDE
• 5,6-dimethyl-2-hydroxyethylpyrazine
• 2-(5,6-Dimethylpyrazin-2-yl)ethan-1-ol
• 142780-04-9
• DTXSID80631290

• Inchi： InChI=1S/C8H12N2O/c1-6-7(2)10-8(3-4-11)5-9-6/h5,11H,3-4H2,1-2H3
• InChI Key： WBJYUVQKKSVGFU-UHFFFAOYSA-N
• SMILES： CC1=NC=C(N=C1C)CCO

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 46.01